Cas no 1182770-96-2 (2-Bromo-N-[(4-chlorophenyl)methyl]benzenesulfonamide)

• Product Name: 2-Bromo-N-[(4-chlorophenyl)methyl]benzenesulfonamide
• CAS No: 1182770-96-2
• MF: C₁₃H₁₁BrClNO₂S
• MW: 360.653940439224
• CID: 2604909
• PubChem ID: 26945736
• Update Time: 2024-11-04

2-Bromo-N-[(4-chlorophenyl)methyl]benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-N-[(4-chlorophenyl)methyl]benzenesulfonamide
• starbld0027836
• AKOS008677383
• 2-Bromo-N-(4-chlorobenzyl)benzenesulfonamide
• 1182770-96-2

• MDL： MFCD12567113
• Inchi： 1S/C13H11BrClNO2S/c14-12-3-1-2-4-13(12)19(17,18)16-9-10-5-7-11(15)8-6-10/h1-8,16H,9H2
• InChI Key： SHSRKUXZSLFPRX-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1S(NCC1C=CC(=CC=1)Cl)(=O)=O

Computed Properties

• Exact Mass: 358.93824g/mol
• Monoisotopic Mass: 358.93824g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.6
• XLogP3: 3.7

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Boiling Point: 481.9±55.0 °C at 760 mmHg
• Flash Point: 245.2±31.5 °C
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

2-Bromo-N-[(4-chlorophenyl)methyl]benzenesulfonamide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)